Cas no 1030857-03-4 (methyl (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoate
• CAS No: 1030857-03-4
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 6400257
• PubChem ID: 165980031
• Update Time: 2025-06-08

methyl (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoate
• 1030857-03-4
• EN300-1817921

• Inchi： 1S/C9H12O4/c1-6-3-4-8(13-6)7(10)5-9(11)12-2/h3-4,7,10H,5H2,1-2H3/t7-/m0/s1
• InChI Key： VQHHIUVDHHDQAZ-ZETCQYMHSA-N
• SMILES： O1C(C)=CC=C1[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.7Ų

Additional information on methyl (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoate

Introduction to Methyl (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoate (CAS No. 1030857-03-4)

Methyl (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoate (CAS No. 1030857-03-4) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its chiral center and the presence of a furan ring, which endows it with a range of potential applications, from synthetic intermediates to drug development.

The chemical structure of methyl (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoate is defined by its molecular formula, C₉H₁₂O₄. The compound features a methyl ester group, a hydroxyl group, and a 5-methylfuran-2-yl substituent attached to a chiral carbon atom. This combination of functional groups imparts specific chemical and physical properties that make it an attractive candidate for various scientific investigations.

In recent years, the study of methyl (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoate has been enriched by advancements in synthetic methodologies and analytical techniques. Researchers have explored its synthesis using both classical and modern approaches, including asymmetric catalysis and biocatalytic methods. These efforts have led to the development of efficient and scalable routes for producing this compound with high enantiomeric purity, which is crucial for its application in pharmaceuticals.

The biological activity of methyl (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoate has also been a focal point of research. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and antioxidant activities. These properties are attributed to the presence of the furan ring and the hydroxyl group, which can interact with various biological targets. For instance, the compound has been found to inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its direct biological effects, methyl (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoate serves as an important intermediate in the synthesis of more complex molecules. Its reactivity and functional group diversity make it a valuable building block in organic synthesis. Researchers have utilized this compound to construct complex natural products and drug candidates, demonstrating its utility in the development of novel therapeutics.

The environmental impact of methyl (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoate is another area of interest. Studies have investigated its biodegradability and potential environmental fate. Preliminary results suggest that the compound is relatively stable under standard environmental conditions but can be degraded by microbial action over time. This information is crucial for assessing its environmental safety and ensuring responsible use in industrial processes.

In conclusion, methyl (3S)-3-hydroxy-3-(5-methylfuran-2-yl)propanoate (CAS No. 1030857-03-4) is a multifaceted compound with significant potential in various scientific domains. Its unique chemical structure, biological activity, and synthetic utility make it an important subject of ongoing research. As new methodologies and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in chemistry and related fields.